Cas no 88113-13-7 (2-Butenoic acid, 4-[4-(4-methylphenoxy)phenyl]-4-oxo-, ethyl ester)

• Product name: 2-Butenoic acid, 4-[4-(4-methylphenoxy)phenyl]-4-oxo-, ethyl ester
• CAS No: 88113-13-7
• MF: C₁₉H₁₈O₄
• MW: 310.34382
• CID: 644615
• PubChem ID: 53690715

2-Butenoic acid, 4-[4-(4-methylphenoxy)phenyl]-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-[4-(4-methylphenoxy)phenyl]-4-oxo-, ethyl ester
• ethyl 4-[4-(4-methylphenoxy)phenyl]-4-oxobut-2-enoate
• ethyl 3-[4-(4-methylphenoxy)benzoyl]acrylate
• DTXSID70705974
• 88113-13-7
• BNBCONDFTSULBI-UHFFFAOYSA-N

• Inchi： InChI=1S/C19H18O4/c1-3-22-19(21)13-12-18(20)15-6-10-17(11-7-15)23-16-8-4-14(2)5-9-16/h4-13H,3H2,1-2H3
• InChI Key： BNBCONDFTSULBI-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=CC(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)C

Computed Properties

• Exact Mass: 310.12050905g/mol
• Monoisotopic Mass: 310.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų